Cas no 1211173-92-0 (ethyl 2-{2-methylimidazo1,2-apyridine-3-amido}-1,3-benzothiazole-6-carboxylate)

• Product Name: ethyl 2-{2-methylimidazo1,2-apyridine-3-amido}-1,3-benzothiazole-6-carboxylate
• CAS No: 1211173-92-0
• MF: C₁₉H₁₆N₄O₃S
• MW: 380.420342445374
• CID: 6192497
• PubChem ID: 45506269
• Update Time: 2025-06-12

ethyl 2-{2-methylimidazo1,2-apyridine-3-amido}-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-methylimidazo1,2-apyridine-3-amido}-1,3-benzothiazole-6-carboxylate
• ethyl 2-(2-methylimidazo[1,2-a]pyridine-3-carboxamido)benzo[d]thiazole-6-carboxylate
• 1211173-92-0
• AKOS024605017
• F1300-0573
• ethyl 2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-benzothiazole-6-carboxylate
• ethyl 2-[(2-methylimidazo[1,2-a]pyridine-3-carbonyl)amino]-1,3-benzothiazole-6-carboxylate

• Inchi： 1S/C19H16N4O3S/c1-3-26-18(25)12-7-8-13-14(10-12)27-19(21-13)22-17(24)16-11(2)20-15-6-4-5-9-23(15)16/h4-10H,3H2,1-2H3,(H,21,22,24)
• InChI Key： QSPRIKNXLMYXGF-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(C(=O)OCC)=CC1=2)NC(C1=C(C)N=C2C=CC=CN12)=O

Computed Properties

• Exact Mass: 380.09431156g/mol
• Monoisotopic Mass: 380.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on ethyl 2-{2-methylimidazo1,2-apyridine-3-amido}-1,3-benzothiazole-6-carboxylate

Comprehensive Overview of Ethyl 2-{2-Methylimidazo[1,2-a]pyridine-3-amido}-1,3-Benzothiazole-6-Carboxylate (CAS No. 1211173-92-0)

The compound ethyl 2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-benzothiazole-6-carboxylate (CAS No. 1211173-92-0) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique scaffold combines a benzothiazole core with a 2-methylimidazo[1,2-a]pyridine moiety, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in precision medicine and antibiotic resistance.

In recent years, the demand for novel heterocyclic compounds like ethyl 2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-benzothiazole-6-carboxylate has surged due to their versatility in medicinal chemistry. The benzothiazole fragment is known for its bioactivity in CNS disorders and cancer, while the imidazo[1,2-a]pyridine unit contributes to metabolic stability—a key focus in modern drug design. This dual functionality addresses common search queries such as "heterocyclic compounds for drug development" and "small molecules with kinase inhibition potential," reflecting industry priorities.

Synthetic routes to CAS No. 1211173-92-0 typically involve multi-step organic reactions, including amide coupling between 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid derivatives and ethyl 2-amino-1,3-benzothiazole-6-carboxylate. These methods are frequently discussed in forums about "green chemistry approaches to complex heterocycles," highlighting the compound's relevance to sustainable synthesis trends. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity, a critical factor for biomedical applications.

From a commercial perspective, ethyl 2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-benzothiazole-6-carboxylate is often cataloged by specialty chemical suppliers serving the pharmaceutical sector. Its CAS registry number (1211173-92-0) facilitates precise inventory tracking, while its IUPAC name remains a technical benchmark for researchers investigating "structure-activity relationships in fused heterocycles." The compound's molecular weight (369.42 g/mol) and lipophilicity parameters make it suitable for bioavailability studies—a hot topic in AI-driven drug discovery platforms.

Ongoing research explores derivatization strategies for CAS 1211173-92-0, particularly at the ester group or benzothiazole nitrogen, to optimize pharmacokinetic properties. Such modifications resonate with search trends like "tuning drug-like properties of small molecules" and "fragment-based drug design." Patent databases reveal growing interest in this chemotype for neurodegenerative diseases, coinciding with public health concerns about aging populations—an SEO-relevant angle that enhances content visibility.

In material science, the conjugated system of ethyl 2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-benzothiazole-6-carboxylate suggests potential applications in organic electronics. This aligns with frequent searches for "π-conjugated molecules for OLEDs," demonstrating cross-disciplinary appeal. Stability studies under various pH conditions—another trending topic in formulation science—further underscore its utility as a reference compound for method development.

Regulatory aspects of CAS No. 1211173-92-0 comply with standard laboratory chemical guidelines, with no reported restrictions under major chemical control frameworks. Safety data sheets emphasize routine handling precautions, addressing common queries about "safe practices for handling research chemicals." The compound's non-hazardous classification makes it accessible for academic and industrial labs investigating next-generation therapeutic agents.

Future directions for this compound class may involve computational modeling to predict off-target effects—a subject frequently searched in conjunction with "AI in medicinal chemistry." As the scientific community prioritizes molecular hybridization strategies, 1211173-92-0 serves as a valuable template for designing multifunctional bioactive molecules, bridging traditional organic synthesis with cutting-edge drug discovery paradigms.